Cas no 1014090-31-3 (N-(4-methoxy-1,3-benzothiazol-2-yl)-1,5-dimethyl-N-[(pyridin-2-yl)methyl]-1H-pyrazole-3-carboxamide)

• Product Name: N-(4-methoxy-1,3-benzothiazol-2-yl)-1,5-dimethyl-N-[(pyridin-2-yl)methyl]-1H-pyrazole-3-carboxamide
• CAS No: 1014090-31-3
• MF: C₂₀H₁₉N₅O₂S
• MW: 393.462162256241
• CID: 6074924
• PubChem ID: 16812726
• Update Time: 2025-06-30

N-(4-methoxy-1,3-benzothiazol-2-yl)-1,5-dimethyl-N-[(pyridin-2-yl)methyl]-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methoxy-1,3-benzothiazol-2-yl)-1,5-dimethyl-N-[(pyridin-2-yl)methyl]-1H-pyrazole-3-carboxamide
• N-(4-methoxy-1,3-benzothiazol-2-yl)-1,5-dimethyl-N-(pyridin-2-ylmethyl)pyrazole-3-carboxamide
• N-(4-methoxybenzo[d]thiazol-2-yl)-1,5-dimethyl-N-(pyridin-2-ylmethyl)-1H-pyrazole-3-carboxamide
• F2446-0505
• AKOS024648996
• 1014090-31-3

• Inchi： 1S/C20H19N5O2S/c1-13-11-15(23-24(13)2)19(26)25(12-14-7-4-5-10-21-14)20-22-18-16(27-3)8-6-9-17(18)28-20/h4-11H,12H2,1-3H3
• InChI Key： OKAUVIUHZCAKPN-UHFFFAOYSA-N
• SMILES： N1(C)C(C)=CC(C(N(C2=NC3=C(OC)C=CC=C3S2)CC2=NC=CC=C2)=O)=N1

Computed Properties

• Exact Mass: 393.12594604g/mol
• Monoisotopic Mass: 393.12594604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 101Ų

Additional information on N-(4-methoxy-1,3-benzothiazol-2-yl)-1,5-dimethyl-N-[(pyridin-2-yl)methyl]-1H-pyrazole-3-carboxamide

N-(4-methoxy-1,3-benzothiazol-2-yl)-1,5-dimethyl-N-[(pyridin-2-yl)methyl]-1H-pyrazole-3-carboxamide (CAS No. 1014090-31-3): A Comprehensive Overview

N-(4-methoxy-1,3-benzothiazol-2-yl)-1,5-dimethyl-N-[(pyridin-2-yl)methyl]-1H-pyrazole-3-carboxamide (CAS No. 1014090-31-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties. The unique structural features of this compound, particularly the presence of a 4-methoxy-1,3-benzothiazol moiety and a pyridin-2-ylmethyl substituent, contribute to its distinct pharmacological profile.

The synthesis of N-(4-methoxy-1,3-benzothiazol-2-yl)-1,5-dimethyl-N-[(pyridin-2-yl)methyl]-1H-pyrazole-3-carboxamide has been extensively studied in recent years. One of the most common synthetic routes involves the reaction of 4-methoxybenzothiazole with an appropriate pyrazole derivative followed by functional group manipulation to introduce the pyridin-2-ylmethyl substituent. This multi-step process requires careful control of reaction conditions to ensure high yields and purity of the final product.

In terms of its biological activity, N-(4-methoxy-1,3-benzothiazol-2-yl)-1,5-dimethyl-N-[(pyridin-2-yl)methyl]-1H-pyrazole-3-carboxamide has shown promising results in various preclinical studies. Research has demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has been found to possess significant analgesic properties, making it a potential candidate for the treatment of chronic pain conditions.

The mechanism of action of N-(4-methoxy-1,3-benzothiazol-2-yl)-1,5-dimethyl-N-[(pyridin-2-yl)methyl]-1H-pyrazole-3-carboxamide is not yet fully understood. However, recent studies suggest that it may act through multiple pathways. For instance, it has been shown to modulate the activity of key enzymes involved in inflammation and pain signaling pathways. Furthermore, its ability to cross the blood-brain barrier suggests that it may also have central nervous system (CNS) effects.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(4-methoxybenzothiazol)-1,5-dimethyl-N-(pyridinylmethyl)-pyrazolecarboxamide in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses with no significant adverse effects reported. These findings are encouraging and warrant further investigation in larger-scale clinical trials.

In addition to its potential therapeutic applications, N-(4-methoxybenzothiazol)-1,5-dimethyl-N-(pyridinylmethyl)-pyrazolecarboxamide has also been studied for its use as a research tool in biochemical and pharmacological studies. Its unique structural features make it an ideal candidate for probing specific biological processes and pathways. For example, it has been used to investigate the role of certain enzymes in inflammation and pain signaling.

The future prospects for N-(4-methoxybenzothiazol)-1,5-dimethyl-N-(pyridinylmethyl)-pyrazolecarboxamide are promising. Ongoing research aims to optimize its pharmacokinetic properties and enhance its therapeutic potential. Additionally, efforts are being made to develop novel derivatives with improved efficacy and reduced side effects.

In conclusion, N-(4-methoxybenzothiazol)-1,5-dimethyl-N-(pyridinylmethyl)-pyrazolecarboxamide (CAS No. 1014090-31-3) is a multifaceted compound with significant potential in both therapeutic and research applications. Its unique structural features and biological activities make it a valuable asset in the field of medicinal chemistry. As research continues to advance our understanding of this compound, it is likely that new and exciting applications will emerge.